Cas no 5296-78-6 (Ethyl 2-isocyanato-3-methylbutyrate)

• Product Name: Ethyl 2-isocyanato-3-methylbutyrate
• CAS No: 5296-78-6
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 85270
• PubChem ID: 2759395
• Update Time: 2025-04-18

Ethyl 2-isocyanato-3-methylbutyrate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-isocyanato-3-methylbutyrate
• 2-Isocyanato-3-methylbutyric acid ethyl ester
• Ethyl N-(oxomethylene)valinate
• ETHYL 2-ISOCYANATO-3-METHYLBUTYRATE,97
• DTXSID60967428
• A922218
• AKOS005171731
• ethyl 2-isocyanato-3-methybutyrate
• ETHYL 2-ISOCYANATO-3-METHYLBUTYRATE, 97
• Ethyl 2-isocyanato-3-methylbutanoate, AldrichCPR
• FT-0761966
• ETHYL2-ISOCYANATO-3-METHYLBUTYRATE
• ethyl N-(oxomethylidene)valinate
• SCHEMBL1279107
• 13794-39-3
• FT-0625956
• 2-Isocyanato-3-methyl-butyric acid ethyl ester
• 5296-78-6
• LXPOIQVGVGYFJA-UHFFFAOYSA-N
• ethyl 2-isocyanato-3-methylbutanoate
• MFCD00078478
• BB 0260956
• DA-10978
• STK504623

• Inchi： 1S/C8H13NO3/c1-4-12-8(11)7(6(2)3)9-5-10/h6-7H,4H2,1-3H3
• InChI Key： LXPOIQVGVGYFJA-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)C)N=C=O)=O
• BRN： 1239965

Computed Properties

• Exact Mass: 171.09000
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.8
• Topological Polar Surface Area: 55.7Ų

Experimental Properties

• Color/Form: Not determined
• Density: 81
• Boiling Point: 81-82°C 3mm
• Flash Point: 81-82°C/3mm
• Refractive Index: 1.4275
• PSA: 55.73000
• LogP: 0.90990
• Sensitiveness: Moisture Sensitive
• Solubility: Not determined

Ethyl 2-isocyanato-3-methylbutyrate Security Information

• Hazardous Material transportation number：UN 2206
• Hazard Category Code： 20/22-36/37/38-42
• Safety Instruction： S23-S26-S36/37/39-S45
• Packing Group：III
• Hazard Level：6.1
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/22; R36/37/38; R42
• HazardClass：6.1
• PackingGroup：III